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Compound of Interest

Compound Name: Benzene, (1-chloroethenyl)-

CAS No.: 618-34-8

Cat. No.: B1618306

Get Quote

Common Name:

-Chlorostyrene | CAS: 618-34-8[1]

Executive Summary: Immediate Action Plan
Stop. Do not dispose of Benzene, (1-chloroethenyl)- in standard organic solvent waste

streams (e.g., with Acetone or Ethanol).[1]

This compound contains a vinylic chlorine atom. Upon combustion, it generates Hydrogen

Chloride (HCl) gas.[1] Consequently, it must be segregated into a Halogenated Waste stream

intended for high-temperature incineration with acid gas scrubbing.[1] Mixing this with non-

halogenated fuel-blending waste can result in regulatory fines and damage to disposal facility

infrastructure.

Critical Disposal Parameters:

Waste Stream: Halogenated Organic Solvents.

RCRA Classification: D001 (Ignitable); Potential F-list (if used as solvent).
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Container: HDPE or Glass (Amber preferred to inhibit polymerization).

Incompatibility: Do not mix with strong oxidizers or polymerization initiators (peroxides).

Chemical Profile & Hazard Identification
Before handling, verify the chemical identity to ensure this protocol applies.

Parameter Data Operational Implication

Chemical Name Benzene, (1-chloroethenyl)-
Official shipping/manifest

name.

Synonyms -Chlorostyrene; 1-Chloro-1-

phenylethylene

Common labels found in older

inventories.

CAS Number 618-34-8
Unique identifier for waste

profiling.

Flash Point ~56°C (132°F)
Flammable. Ground all

equipment during transfer.

Stability Polymerizable

Can polymerize exothermically.

Avoid long-term storage of

waste without inhibitors (e.g.,

TBC).[1]

Halogen Content ~25% Chlorine by weight
High. Disqualifies from

standard fuel blending.

The Scientific Rationale: Why Segregation Matters
Expertise & Causality: Many laboratories use a "fuel blending" program for non-halogenated

solvents (acetone, methanol, xylene).[1] These solvents are burned as fuel in cement kilns.

However, Benzene, (1-chloroethenyl)- cannot be treated this way.[1] When burned, the

chlorine atom reacts as follows:

The generation of Hydrogen Chloride (HCl) creates a corrosive acidic gas.
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Infrastructure Damage: HCl corrodes standard combustion chambers not equipped with

scrubbers.

Regulatory Violation: Releasing HCl violates emission standards (Clean Air Act).

Self-Validating System: By segregating this waste, you ensure it is routed to a Hazardous

Waste Incinerator equipped with caustic scrubbers that neutralize the HCl before exhaust

release.

Step-by-Step Disposal Protocol
Phase 1: Waste Characterization & Container Selection

Select Container: Use High-Density Polyethylene (HDPE) or Glass.

Note: Avoid metal cans if the waste has become acidic due to partial hydrolysis or

degradation.

Headspace: Leave at least 10% headspace.

Reasoning:

-Chlorostyrene can polymerize. Polymerization is exothermic and volume-reducing, but
initial thermal expansion or gas generation from impurities requires headspace to prevent
container rupture.[1]

Phase 2: Segregation & Transfer
Designate Stream: Pour strictly into the "Halogenated Solvent" carboy.

Filtration (Conditional): If the waste contains solid polymer bits, filter through a coarse mesh

to prevent clogging the disposal facility's injection nozzles.

Inhibition: If the waste container will sit for >30 days, ensure a radical inhibitor (like 4-tert-

butylcatechol, TBC) is present to prevent hardening inside the container.[1]

Phase 3: Labeling & Manifesting
Primary Label: "Hazardous Waste - Halogenated Solvent."
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Constituents: List "Benzene, (1-chloroethenyl)-" explicitly.

Hazard Checkboxes: Check "Flammable" and "Toxic."

Phase 4: Workflow Visualization
The following decision tree illustrates the logic for classifying this specific waste stream.

Waste Generation:
Benzene, (1-chloroethenyl)-

Is concentration > 1%?

Is it mixed with
Non-Halogenated Solvents?

Yes

Trace Contaminant (<1%)

No

CRITICAL ACTION:
Segregate to HALOGENATED Stream

Yes (Mixture becomes Halogenated) No (Pure Waste)

Consult EHS
(Likely Non-Halogenated Stream)

If approved by local EHS

Major Constituent

Disposal Method:
High-Temp Incineration
+ Acid Gas Scrubbing

Route

Click to download full resolution via product page

Figure 1: Decision logic for segregating

-chlorostyrene waste. Note that even mixtures containing this compound must default to the
Halogenated stream.
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Emergency Spill Procedures
In the event of a spill during transfer:

Evacuate & Ventilate: Vapors are irritating and flammable.[2]

PPE: Wear nitrile gloves (splash protection) or Viton/Barrier laminate (for extended cleanup),

safety goggles, and a lab coat.[1]

Absorb:

DO NOT USE: Sawdust or paper towels (combustible).

USE: Vermiculite, sand, or commercial "Universal" absorbent pads.[1]

Disposal of Spill Debris: All contaminated absorbent materials must be bagged, labeled as

"Solid Debris with Halogenated Solvents," and disposed of via the same hazardous waste

route as the liquid.[1]

Regulatory Reference Table
Use these codes when filling out internal waste tags or external manifests.

Agency Code/Regulation Description

EPA (RCRA) D001
Characteristic of Ignitability

(Flash point < 60°C).[3]

EPA (RCRA) F001 / F002

Applicable if the substance

was used as a solvent (spent

halogenated solvent).

DOT (Transport) UN 1993 or UN 1992
Flammable Liquid, N.O.S.[1]

(contains alpha-chlorostyrene).

OSHA 29 CFR 1910.1200
Hazard Communication

(Flammable, Irritant).[1][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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